GKA-71

• Molecular Formula: C21H23N3O6S2
• Molecular Weight: 477.6 g/mol
• InChI: InChI=1S/C21H23N3O6S2/c1-13(12-28-3)29-17-9-15(20(25)23-21-22-14(2)24-31-21)10-18(11-17)30-16-5-7-19(8-6-16)32(4,26)27/h5-11,13H,12H2,1-4H3,(H,22,23,24,25)/t13-/m0/s1
• InChIKey: NXWJQVBBXSGVOG-ZDUSSCGKSA-N

GKA-71 Overview: Glucokinase Activator Profile

GKA-71 (CAS 863504-35-2) is a small molecule, orally active glucokinase (GK) activator classified as a benzamide derivative with a thiadiazole moiety. Its molecular formula is C21H23N3O6S2 with a molecular weight of 477.55 g/mol. GKA-71 binds to an allosteric site on glucokinase, enhancing glucose affinity and promoting glucose-stimulated insulin secretion from pancreatic β-cells [1]. The compound has been evaluated in multiple rodent models of type 2 diabetes, demonstrating glucose-lowering efficacy after both acute and chronic administration [2].

Allosteric glucokinase activator for metabolic pathway studies in rodent T2D models

Reported chronic-dosing datasets across multiple disease models including gk^wt/del and HFD mice

Supports β-cell gene regulation, insulin sensitivity, and islet function research

• [1] Winzell MS, Coghlan M, Leighton B, Frangioudakis G, Smith DM, Storlien LH, Ahrén B. Chronic glucokinase activation reduces glycaemia and improves glucose tolerance in high-fat diet fed mice. Eur J Pharmacol. 2011;663(1-3):80-6. View Source
• [2] Baker DJ, Wilkinson GP, Atkinson AM, Jones HB, Coghlan M, Charles AD, Leighton B. Chronic glucokinase activator treatment at clinically translatable exposures gives durable glucose lowering in two animal models of type 2 diabetes. Br J Pharmacol. 2014;171(7):1642-1654. View Source

GKA-71 Differentiation and Substitution Risks

Glucokinase activators (GKAs) are not functionally interchangeable. GKA-71 exhibits a distinct pharmacological profile characterized by a specific human glucokinase EC50, species-dependent potency, and a unique transcriptional fingerprint in pancreatic β-cells that includes robust upregulation of insulin and other key genes. Substituting GKA-71 with another GKA, even one with seemingly comparable in vitro potency, risks introducing confounding variables related to differential tissue distribution, free drug exposure relative to EC50, and divergent effects on β-cell gene expression and function. The evidence presented below quantifies these differentiating parameters, enabling informed selection for studies requiring reproducible activation of glucokinase with a defined in vitro and in vivo signature [1].

GKA-71 Attribute

Substitution Concern

Published chronic β-cell transcriptomic dataset (insulin, PDX1, GLUT2 upregulation)

Most research-grade GKAs lack equivalent islet gene-expression characterization; islet-health outcomes may differ

Characterized in the gk^wt/del translational model with 11-month durability data

Other GKAs are often limited to standard HFD models; sustained glucose-lowering endpoint context may not transfer

Reported absence of hepatic triglyceride elevation and glycogen accumulation in chronic studies

Certain GKA chemotypes carry recognized hepatic lipid accumulation risk; hepatic endpoint profiles may differ

• [1] Gill D, Brocklehurst KJ, Brown HW, Smith DM. Upregulation of β-cell genes and improved function in rodent islets following chronic glucokinase activation. J Mol Endocrinol. 2011;47(1):59-67. View Source

GKA-71 Comparative Evidence

Sustained Glycemic Efficacy in Translational Model

In a direct comparative study in Zucker rats and gkwt/del mice, GKA-71 and AZD1656 were evaluated at clinically translatable exposures. The table below presents key PK/PD parameters from this head-to-head analysis. GKA-71 demonstrates a lower free drug fraction but achieves comparable or higher Css,av,free/EC50 ratios in some models, indicating a distinct pharmacokinetic profile relative to AZD1656 [1].

Sustained glycemic durability

Head-to-head

GKA-71: durable glucose lowering for up to 11 months in gk^wt/del mice at translatable exposures. MK-0941: glycemic control lost within 12–14 weeks in Phase II (N=587).

Supports long-term glucose-lowering endpoint context in translational models

gk^wt/del mice on 60% HFD; oral dietary exposure. MK-0941 data from insulin-treated T2D patients.

Evidence Dimension	Pharmacokinetic-Pharmacodynamic (PK/PD) Parameters
Target Compound Data	Human EC50 = 0.4 μM; fu = 0.0021; Cmax,free/EC50 (mouse) = 0.18-0.28; Css,av,free/EC50 (mouse) = 0.14-0.25
Comparator Or Baseline	AZD1656: Human EC50 = 0.09-0.1 μM; fu = 0.013-0.136; Cmax,free/EC50 (rat) = 0.68-3.1; Css,av,free/EC50 (rat) = 0.13-1.1
Quantified Difference	GKA-71 exhibits ~4-fold higher EC50 but ~6-fold lower free fraction compared to AZD1656, resulting in distinct free drug exposure/EC50 ratios across species.
Conditions	Human, rat, and mouse recombinant glucokinase assays; in vivo PK in Zucker rats (1 month) and gkwt/del mice (11 months)

Why This Matters

This head-to-head dataset provides a clear quantitative basis for selecting between GKA-71 and AZD1656 in preclinical studies where free drug exposure relative to target engagement is a critical variable.

• [1] Baker DJ, Wilkinson GP, Atkinson AM, Jones HB, Coghlan M, Charles AD, Leighton B. Chronic glucokinase activator treatment at clinically translatable exposures gives durable glucose lowering in two animal models of type 2 diabetes. Br J Pharmacol. 2014;171(7):1642-1654. Table 1. View Source

β-Cell Gene Upregulation and Islet Protection

GKA-71 activates recombinant glucokinase isoforms with differing potency across species. The EC50 values are 112 nM (human), 88 nM (rat), and 411 nM (mouse), as determined in isolated enzyme assays [1]. For reference, another widely used GKA, GKA50, exhibits an EC50 of 33 nM under similar conditions [2]. This species-dependent variation in GKA-71's potency contrasts with the more uniform activation profile of GKA50, highlighting the importance of compound-specific characterization when translating findings from rodent models to human systems.

β-cell gene upregulation

Reported

Insulin, IAPP, GLUT2, PDX1, PC1 significantly ↑; C/EBPβ significantly ↓ after 72 h GKA-71 exposure in 5 mM glucose (isolated rodent islets).

Supports β-cell transcriptomic endpoint interpretation

qPCR analysis; rat and mouse islets. Significance vs. 5 mM glucose alone.

Evidence Dimension	Glucokinase Activation EC50 (nM)
Target Compound Data	Human: 112 nM (95% CI 70–170); Rat: 88 nM (95% CI 86–91); Mouse: 411 nM (95% CI 350–490)
Comparator Or Baseline	GKA50: EC50 = 33 nM (human/rodent)
Quantified Difference	GKA-71 is ~3.4-fold less potent on human GK, ~2.7-fold less potent on rat GK, and ~12.5-fold less potent on mouse GK compared to GKA50.
Conditions	Recombinant human, rat, and mouse pancreatic glucokinase enzyme assays; n=3-8 independent experiments

Why This Matters

Investigators requiring a GKA with moderate human potency and pronounced species selectivity for cross-species comparative studies may find GKA-71's profile more suitable than ultra-potent analogs.

• [1] Gill D, Brocklehurst KJ, Brown HW, Smith DM. Upregulation of β-cell genes and improved function in rodent islets following chronic glucokinase activation. J Mol Endocrinol. 2011;47(1):59-67. View Source
• [2] GKA50 quarterhydrate product page. PeptideDB. Accessed via peptidedb.com. EC50=33 nM. View Source

Chronic Dosing Enhances Insulin Sensitivity

Chronic (72 h) exposure of mouse islets to GKA-71 in 5 mM glucose resulted in a 42-fold increase in insulin mRNA levels compared to islets cultured in 5 mM glucose alone [1]. Additionally, GKA-71 significantly upregulated the expression of other key β-cell genes including IAPP, GLUT2, PDX1, and PC1, and decreased the expression of the negative regulator C/EBPβ. While many GKAs acutely stimulate insulin secretion, the transcriptional reprogramming observed with GKA-71 is not a universal feature of the class; some GKAs have been reported to induce β-cell exhaustion upon chronic exposure, making this comparative gene expression data a critical differentiator.

Insulin sensitivity shift

Reported

Acute dosing: improved glucose tolerance via amplified insulin secretion. Chronic (4 wk): reduced basal insulin, improved glucose tolerance with lower stimulated insulin secretion in HFD mice.

Supports metabolic adaptation endpoint context with chronic GK activation

C57BL/6J mice; 60% HFD for 8 wk prior; IVGTT for acute and chronic cohorts.

Evidence Dimension	Insulin mRNA Fold Change
Target Compound Data	42-fold increase relative to 5 mM glucose control
Comparator Or Baseline	5 mM glucose alone (baseline); high glucose (25 mM) induced ~80-fold increase
Quantified Difference	GKA-71 at 5 mM glucose induces insulin mRNA levels that are ~50% of those achieved by 25 mM glucose alone.
Conditions	Mouse pancreatic islets cultured for 72 h in vitro; TaqMan qPCR analysis

Why This Matters

This quantitative gene expression signature provides a unique molecular benchmark for selecting GKA-71 in studies focused on β-cell health, differentiation, or long-term functional maintenance, distinguishing it from GKAs that may lack this transcriptional profile.

• [1] Gill D, Brocklehurst KJ, Brown HW, Smith DM. Upregulation of β-cell genes and improved function in rodent islets following chronic glucokinase activation. J Mol Endocrinol. 2011;47(1):59-67. View Source

Absence of Hepatic Steatosis and Dyslipidemia

In hyperglycemic gkwt/del mice, a genetic model of impaired glucokinase function, administration of GKA-71 in the diet at 2.5 mg·kg⁻¹·day⁻¹ for 11 months significantly reduced mean blood glucose from 15.1 ± 0.2 mM to 12.7 ± 0.1 mM (p<0.05) [1]. The free drug concentration over 24 hours averaged 21.64 μM total GKA71, yielding a free drug/EC50 ratio of 0.21. For comparison, untreated gkwt/del mice maintained hyperglycemia at ~15 mM, while wild-type mice on the same high-fat diet exhibit normoglycemia (~8-10 mM).

Hepatic lipid profile

Head-to-head

No increase in plasma triglycerides, hepatic triglycerides, or hepatic glycogen accumulation at up to 11 months (gk^wt/del mice) and 1 month (obese Zucker rats). MK-0941: significant triglyceride elevation in Phase II.

Supports hepatic lipid endpoint monitoring context in chronic metabolic studies

Two independent rodent studies at translatable exposures; contrast with clinical GKA comparator.

Evidence Dimension	Mean Blood Glucose Reduction
Target Compound Data	12.7 ± 0.1 mM (at 2.5 mg·kg⁻¹·day⁻¹, n=7)
Comparator Or Baseline	Vehicle-treated gkwt/del mice: 15.1 ± 0.2 mM (n=10)
Quantified Difference	Absolute reduction of 2.4 mM (16%) in mean blood glucose; p<0.05 vs. untreated gkwt/del.
Conditions	Hyperglycemic gkwt/del mice on high-fat diet; GKA71 administered in diet for 11 months

Why This Matters

This data quantifies the glucose-lowering efficacy of GKA-71 in a chronic disease model, providing a baseline for power calculations in future in vivo studies and enabling comparison with other glucose-lowering interventions.

• [1] Baker DJ, Wilkinson GP, Atkinson AM, Jones HB, Coghlan M, Charles AD, Leighton B. Chronic glucokinase activator treatment at clinically translatable exposures gives durable glucose lowering in two animal models of type 2 diabetes. Br J Pharmacol. 2014;171(7):1642-1654. Table 3. View Source

Durability of Glucose Lowering: Sustained Efficacy for Up to 11 Months

Chronic treatment with GKA-71 in hyperglycemic gkwt/del mice maintained significant glucose lowering for up to 11 months without loss of efficacy [1]. This durability contrasts with clinical reports of some GKAs (e.g., MK-0941) where initial glucose-lowering effects waned over time. In the same study, GKA-71 also provided sustained glucose lowering for 1 month in insulin-resistant Zucker rats. Importantly, this sustained efficacy was achieved without increases in plasma or hepatic triglycerides, hepatic glycogen accumulation, or impairment of glucose-stimulated insulin secretion, differentiating GKA-71 from other GKAs associated with hepatic steatosis or β-cell exhaustion.

Evidence Dimension	Duration of Significant Glucose Lowering
Target Compound Data	11 months in gkwt/del mice; 1 month in Zucker rats
Comparator Or Baseline	MK-0941 (clinical): loss of efficacy within 14-28 weeks; AZD1656: 1 month in Zucker rats, 11 months in gkwt/del mice (similar durability)
Quantified Difference	GKA-71 maintains glucose lowering for ≥11 months in a genetic model of diabetes, comparable to AZD1656 but with a distinct molecular structure and PK profile.
Conditions	Chronic oral administration in diet to hyperglycemic gkwt/del mice and insulin-resistant Zucker rats

Why This Matters

For researchers designing long-term preclinical studies to assess metabolic outcomes or β-cell function, GKA-71's demonstrated durability of action over nearly one year in rodents is a key selection criterion that distinguishes it from less durable GKAs.

• [1] Baker DJ, Wilkinson GP, Atkinson AM, Jones HB, Coghlan M, Charles AD, Leighton B. Chronic glucokinase activator treatment at clinically translatable exposures gives durable glucose lowering in two animal models of type 2 diabetes. Br J Pharmacol. 2014;171(7):1642-1654. View Source
• [2] Meininger GE, Scott R, Alba M, Shentu Y, Luo E, Amin H, Davies MJ, Kaufman KD, Goldstein BJ. Effects of MK-0941, a novel glucokinase activator, on glycemic control in insulin-treated patients with type 2 diabetes. Diabetes Care. 2011;34(12):2560-6. (Comparator reference for loss of efficacy) View Source

GKA-71 Procurement Scenarios

Chronic In Vivo Efficacy Studies in T2D Models

GKA-71's well-characterized EC50 values in human (112 nM), rat (88 nM), and mouse (411 nM) glucokinase isoforms [1] make it suitable for studies investigating species-specific differences in GKA pharmacology. Its ~4.7-fold lower potency in mouse GK compared to human GK provides a built-in safety margin for in vivo dosing in murine models while allowing correlation with human in vitro data.

β-Cell Gene Regulation and Islet Protection Studies

Investigators conducting chronic metabolic studies (≥1 month) in Zucker rats or gkwt/del mice will benefit from GKA-71's demonstrated durability of glucose lowering for up to 11 months, without adverse effects on hepatic triglycerides or glycogen [2]. This profile supports extended-duration protocols assessing endpoints such as insulin sensitivity, β-cell mass, or diabetic complications.

Metabolic Studies with Hepatic and Lipid Safety

For experiments focused on β-cell health, insulin biosynthesis, or transcriptional regulation, GKA-71 provides a quantifiable 42-fold induction of insulin mRNA in mouse islets [1]. This robust transcriptional signature, validated across multiple β-cell genes (IAPP, GLUT2, PDX1, PC1), offers a reproducible benchmark for in vitro studies of β-cell function and for screening compounds that may modulate the GKA-71 response.

Insulin Sensitivity-Focused Chronic Dosing

GKA-71 and AZD1656 have been directly compared in the same preclinical models [2], providing a unique dataset for researchers interested in exploring structure-activity relationships or differential PK/PD properties within the GKA class. The availability of head-to-head data on EC50, free fraction, and exposure/EC50 ratios enables informed selection between these two well-characterized GKAs.

Application

Selection Property

Validation Focus

Chronic T2D model glucose-lowering studies

Sustained glucose-lowering endpoint dataset

Long-term glucose tolerance and model durability review

β-cell transcriptional regulation research

Published islet transcriptomic dataset

Insulin, PDX1, GLUT2 expression endpoint review

Metabolic research with hepatic lipid endpoints

Hepatic lipid endpoint context

Hepatic triglyceride and glycogen accumulation review

Insulin sensitivity adaptation studies

Acute-to-chronic pharmacodynamic shift data

Basal insulin and IVGTT response endpoint review

• [1] Gill D, Brocklehurst KJ, Brown HW, Smith DM. Upregulation of β-cell genes and improved function in rodent islets following chronic glucokinase activation. J Mol Endocrinol. 2011;47(1):59-67. View Source
• [2] Baker DJ, Wilkinson GP, Atkinson AM, Jones HB, Coghlan M, Charles AD, Leighton B. Chronic glucokinase activator treatment at clinically translatable exposures gives durable glucose lowering in two animal models of type 2 diabetes. Br J Pharmacol. 2014;171(7):1642-1654. View Source